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Introduction

Albumin is the most abundant plasma protein in humans, accounting for approximately 60% of
the total serum protein.[1] It plays crucial physiological roles, including the maintenance of
colloid osmotic pressure and the transport of various substances such as fatty acids, bilirubin,
hormones, and drugs.[1][2] The concentration of albumin in serum or plasma is a key
diagnostic indicator for a variety of conditions, including liver disease, kidney disease,
malnutrition, and dehydration.[2][3] The Bromocresol Green (BCG) method is a simple, rapid,
and widely used colorimetric assay for the quantitative determination of albumin in biological
samples.[4]

Principle of the Method

The spectrophotometric determination of albumin using bromocresol green is based on the
specific binding of the anionic dye, bromocresol green, to albumin at an acidic pH (typically 4.0-
4.3).[1][2][3][4] In its unbound form, the BCG indicator is yellow-green.[1][2] Upon binding to
albumin, the BCG-albumin complex forms, causing a shift in the absorption wavelength and a
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color change to green-blue.[1][2] The intensity of the color formed is directly proportional to the
albumin concentration in the sample and can be measured spectrophotometrically.[2][5]

Chemical Reaction Principle

The underlying chemical principle involves the interaction of the sulfonephthalein dye,
bromocresol green, with albumin. At an acidic pH, the BCG molecule is protonated. When it
binds to the albumin molecule, there is a conformational change in the dye molecule, leading to
a shift in its maximum absorbance wavelength.
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Caption: Binding of Bromocresol Green to Albumin.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.atlas-medical.com/upload/productFiles/208001/PPI1468A01%20Albumin%20%20Bromocresol%20Green.pdf
https://atlas-medical.com/upload/productFiles/208001/Albumin%20%20Package%20Insert.pdf
https://atlas-medical.com/upload/productFiles/208001/Albumin%20%20Package%20Insert.pdf
https://reclaim.cdh.ucla.edu/filedownload.ashx/fill-and-sign-pdf-form/fDlqU8/Bromocresol%20Green%20Albumin.pdf
https://www.benchchem.com/product/b10823021/docs?utm_src=pdf-body-img#application-notes-spectrophotometric-determination-of-albumin-using-bromocresol-green
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

This section provides a detailed methodology for the determination of albumin using the

bromocresol green method. The protocol is suitable for manual application using a

spectrophotometer.

Materials and Reagents

Bromocresol Green (BCG) Reagent

e Albumin Standard (e.g., 5 g/dL)[2]

e Serum, EDTA plasma, or other biological samples[2]

o Spectrophotometer capable of measuring absorbance at 620-630 nm[2]

e Matched cuvettes (1.0 cm light path)[2]

e Micropipettes and tips

o Test tubes

o Distilled or deionized water

0.9% NacCl solution (for dilutions)

Reagent Preparation

The BCG reagent is often commercially available and ready to use.[2] A typical composition of

the BCG reagent is provided in the table below. If preparing in-house, ensure all components

are fully dissolved in distilled water. The final pH should be adjusted to 4.2.

Component

Concentration

Bromocresol Green

0.12 mmol/L

Succinate Buffer

75 mmol/L, pH 4.2

Non-ionic Surfactant (e.g., Brij-35)

Varies (e.g., 2 g/L)

Preservative (e.g., Sodium Azide)

Varies (e.g., 0.5 g/L)
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Preparation of Albumin Standards

A standard curve should be prepared for each assay run. Dilute the albumin standard (e.g., 5
g/dL) with 0.9% NaCl or distilled water to obtain a series of standards with known

concentrations.

Standard Concentration Volume of Stock Volume of Diluent
(gidL) (ML) (uL)

1 5.0 500 0

§ 4.0 400 100

3 3.0 300 200

4 2.0 200 300

S 1.0 100 400

Blank 0.0 0 500

Sample Preparation

o Use serum or EDTA plasma. Avoid using heparinized plasma as heparin can interfere with
the assay.[2]

o Samples should be free of hemolysis.[6]

« If albumin concentration is expected to be higher than the linearity limit of the assay (typically
6-7 g/dL), dilute the sample with 0.9% NaCl solution and repeat the measurement.[2][3]
Remember to multiply the final result by the dilution factor.

Assay Procedure
e Pipetting:
o Label a series of test tubes for the blank, standards, and samples.

o Pipette 1.0 mL of the BCG reagent into each tube.
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o Add 10 pL of the corresponding standard, sample, or distilled water (for the blank) to each
tube.

e |ncubation:

o Mix the contents of each tube thoroughly.

o Incubate at room temperature (15-25°C) for 1 to 5 minutes.[3][6] The color is generally
stable for up to 60 minutes.[2]

e Measurement:
o Set the spectrophotometer to zero absorbance at 620-630 nm using the reagent blank.
o Measure the absorbance of each standard and sample.

Data Analysis

» Standard Curve: Plot the absorbance of the standards against their known concentrations.

o Calculation: Determine the albumin concentration in the samples by interpolating their
absorbance values from the standard curve. Alternatively, use the following formula:

Albumin Concentration (g/dL) = (Absorbance of Sample / Absorbance of Standard) *
Concentration of Standard

Experimental Workflow

The following diagram illustrates the key steps in the spectrophotometric determination of
albumin using the bromocresol green method.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://spectrum-diagnostics.com/wp-content/uploads/2022/10/Albumin-BCG-Acetate-Buffer.pdf
https://www.sclavodiagnostics.com/wp-content/uploads/2022/10/IFU-BCG-ALBUMIN-EN.pdf
https://atlas-medical.com/upload/productFiles/208001/Albumin%20%20Package%20Insert.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare/Equilibrate Prepare Albumin Prepare Samples
BCG Reagent Standards (Dilute if necessary)
~_ |~
Pipette Reagent,
Standards, and Samples

Incubate at
Room Temperature

Measure Absorbance
(620-630 nm)

Generate Standard
Curve

Calculate Albumin
Concentration

Click to download full resolution via product page

Caption: Experimental workflow for albumin determination.

Performance Characteristics

The performance of the bromocresol green assay for albumin determination is summarized in
the table below. These values are typical and may vary depending on the specific reagents and
instrumentation used.
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Parameter Typical Value
Wavelength 620 - 630 nm[2][3]
Linearity Up to 6-7 g/dL[2][3]
Detection Limit 0.04 - 1.0 g/dL[2][3]
Incubation Time 1 - 5 minutes[3][6]
Sample Type Serum, EDTA Plasma[2]

Heparin, Hemolysis, Lipemia (at high levels)[2]

[3]

Interferences

Limitations and Considerations

e The bromocresol green method is known to overestimate albumin levels, especially in
patients with inflammation, due to the binding of BCG to other proteins like alpha-1 and
alpha-2 globulins.[7]

e For more specific measurements, methods like immunoturbidimetry or capillary
electrophoresis may be preferred.[7]

e |tis crucial to adhere to the specified incubation times, as prolonged incubation can lead to
increased non-specific binding and falsely elevated results.

o Each laboratory should establish its own reference range for albumin concentrations.[2] The
typical reference range for serum albumin is 3.5 to 5.0 g/dL.[2]

Disclaimer: This application note is for research use only and is not intended for diagnostic or
therapeutic procedures.[4] The provided protocols are for reference, and users should validate
the assay for their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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